Cas no 84633-08-9 (3-Ac-Affinogenin DII)

• Product name: 3-Ac-Affinogenin DII
• CAS No: 84633-08-9
• MF: C₂₅H₃₂O₇
• MW: 444.517388343811
• CID: 2066933

3-Ac-Affinogenin DII Chemical and Physical Properties

Names and Identifiers

• 3-Ac-Affinogenin DII
• affinogenin-D-IV
• Carda-16,20(22)-dienolide, 3-(acetyloxy)-2,14-dihydroxy-11-oxo-, (2β,3β,5β)- (9CI)

• Inchi： 1S/C25H32O7/c1-13(26)32-20-9-15-4-5-17-22(23(15,2)10-18(20)27)19(28)11-24(3)16(6-7-25(17,24)30)14-8-21(29)31-12-14/h6,8,15,17-18,20,22,27,30H,4-5,7,9-12H2,1-3H3
• InChI Key： XURSEJHINUAAFD-UHFFFAOYSA-N
• SMILES： CC(OC1C(O)CC2(C(CCC3C4(C(C(C5COC(=O)C=5)=CC4)(C)CC(=O)C32)O)C1)C)=O

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 632.4±55.0 °C(Predicted)
• pka: 13.66±0.70(Predicted)